Cyclohexanediacetic acid

Physicochemical Properties pKa Lipophilicity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H16O4
Molecular Weight 200.23 g/mol
CAS No. 9355-11-7
Cat. No. B15544735
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameCyclohexanediacetic acid
CAS9355-11-7
Molecular FormulaC10H16O4
Molecular Weight200.23 g/mol
Structural Identifiers
InChIInChI=1S/C10H16O4/c11-8(12)6-10(7-9(13)14)4-2-1-3-5-10/h1-7H2,(H,11,12)(H,13,14)
InChIKeyYQPCHPBGAALCRT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Cyclohexanediacetic Acid (CAS 9355-11-7): A Cycloaliphatic Dicarboxylic Acid for Specialized Organic Synthesis and Gabapentin Intermediate Applications


Cyclohexanediacetic acid (1,1-cyclohexanediacetic acid, CDA) is a cycloaliphatic dicarboxylic acid with the formula C10H16O4 and a molecular weight of 200.23 g/mol. It features a cyclohexane ring substituted at the 1,1-position with two acetic acid (-CH2COOH) moieties, classifying it as a gem-diacetic acid derivative. This specific substitution pattern imparts distinct physicochemical properties compared to more common 1,4-disubstituted cyclohexane diacids, including pKa values of pK1:3.49 and pK2:6.96 at 25°C and a logP of 1.2 [1]. The compound is primarily recognized as a critical intermediate in the synthesis of the antiepileptic drug gabapentin, and it serves as a reference impurity standard (Gabapentin Impurity 2) in pharmaceutical quality control [2].

Gabapentin intermediate and impurity reference standard
Gem-diacetic acid geometry for distinct metal-organic architectures
Unique acid-base and lipophilicity profile for reaction control

Why Cyclohexanediacetic Acid Cannot Be Interchanged with Common Linear or 1,4-Cycloaliphatic Diacids


Direct substitution of cyclohexanediacetic acid with other dicarboxylic acids is not feasible for several quantifiable reasons. The geminal (1,1-) substitution pattern of the cyclohexane ring in CDA results in significantly different acid dissociation constants (pKa) and lipophilicity (logP) compared to its 1,4-disubstituted isomer [1]. Specifically, the pK1 of 3.49 is markedly lower than the 4.18 of 1,4-cyclohexanedicarboxylic acid, indicating a stronger initial acidity that influences reaction kinetics and selectivity in amidation and esterification steps. Furthermore, the unique spatial orientation of the two acetic acid arms in CDA enables the formation of distinct metal-organic coordination geometries—such as trinuclear cobalt clusters and paddle-wheel dicopper units—that are not accessible with adipic or succinic acids, leading to materials with different magnetic behaviors (e.g., strong antiferromagnetic coupling) [2]. These physicochemical divergences render generic substitution ineffective for applications in targeted pharmaceutical synthesis and advanced materials.

Acidity and polarity mismatch
pKa and logP differences vs. 1,4-CHDA alter reaction selectivity and workup partitioning.
Coordination geometry divergence
Gem-diacetate arrangement yields paddle-wheel and cluster motifs not formed by linear or 1,4-diacids.
Crystal packing and thermal behavior
Van der Waals packing and higher melting point vs. 1,4-isomer affect solid-form handling.

Quantitative Differentiation Evidence for Cyclohexanediacetic Acid (CAS 9355-11-7)


Enhanced Acidity and Lipophilicity Relative to 1,4-Cyclohexanedicarboxylic Acid

Cyclohexanediacetic acid (CDA) exhibits significantly stronger initial acidity (pK1) and higher lipophilicity compared to the widely used 1,4-cyclohexanedicarboxylic acid (1,4-CHDA). This impacts solubility, reaction rates, and partitioning in biphasic systems. Specifically, CDA has a pK1 of 3.49 and logP of 1.2 at 21.9°C [1]. In contrast, 1,4-CHDA has a reported pK1 of 4.18 (or a predicted pKa of 4.38) .

Acidity & Lipophilicity
Context-dependent
pK₁ 3.49, logP 1.2 vs. 1,4-CHDA pK₁ 4.18
Supports reactivity and purification prediction
Temperature conditions differ between studies
Physicochemical Properties pKa Lipophilicity

Improved Process Yield in Gabapentin Intermediate Synthesis via Novel Preparation Method

A patented preparation method for cyclohexanediacetic acid as a gabapentin intermediate demonstrates a significant improvement in product yield over prior art methods. The patented process achieves a yield of approximately 95% (or >92% for specific steps) [1], whereas the prior art method yielded only about 70% total recovery [2].

Process Yield
Head-to-head
~95% (patented) vs. ~70% (prior art)
Supports synthesis cost and waste reduction
Patent CN101475466A; reaction sequence specific
Pharmaceutical Synthesis Process Chemistry Yield Optimization

Distinct Antiferromagnetic Coupling in Cu(II) Coordination Polymers Not Observed with Linear Diacids

The 1,1-cyclohexanediacetate (CHDA²⁻) ligand facilitates the formation of a 2D paddle-wheel dinuclear Cu(II) polymer that exhibits strong antiferromagnetic coupling. Magnetic susceptibility studies reveal a coupling constant of J = -302 cm⁻¹ between the two Cu(II) ions within the paddle-wheel unit [1]. This strong coupling is a direct consequence of the specific carboxylate binding modes enabled by the gem-diacetate geometry of the ligand. In contrast, polymers derived from linear diacids like adipate or succinate typically yield weaker or ferromagnetic interactions due to different bridging topologies.

Antiferromagnetic Coupling
Class-level
J = −302 cm⁻¹ (Cu paddle-wheel)
Enables low-dimensional magnetic material design
Not directly compared; class-level inference
Coordination Chemistry Magnetic Materials Metal-Organic Frameworks

Ferrimagnetic Ordering Below 2.4 K in Manganese(II) CHDA Frameworks

A naphthalene-templated manganese(II) 1,1-cyclohexanediacetate compound, [Mn13(chda)12(H2O)4(OH)2]n·n(nap), exhibits long-range ferrimagnetic order below a critical temperature (Tc) of 2.4 K [1]. This ferrimagnetic behavior, arising from non-compensated spin moments due to the network's topology, is a rare example of a homometallic topological ferrimagnet built from carboxylate ligands. This demonstrates the unique ability of the CHDA ligand to mediate specific spin-exchange pathways that lead to ordered magnetic ground states, a feature not typical of frameworks based on more rigid or planar aromatic diacids.

Ferrimagnetic Order
Class-level
Tc = 2.4 K (Mn(II) framework)
Demonstrates topological ferrimagnetism in homometallic system
Naphthalene-templated synthesis; class-level inference
Coordination Polymers Magnetic Ordering Topological Ferrimagnetism

Crystal Packing via van der Waals Interactions Dictated by Molecular Planarity

Single-crystal X-ray diffraction studies reveal that the 1,1-cyclohexanediacetic acid molecule adopts a nearly planar conformation in the solid state, with a torsion angle of -179(2)° for the C(4)-C(7)-C(8)-C(9) backbone [1]. This planarity facilitates a crystal packing arrangement dominated by van der Waals forces, with the nearest intermolecular distance measured at 3.647 Å between O(3) and C(4) [1]. This contrasts with the more commonly encountered hydrogen-bonded networks in other aliphatic diacids, where carboxylic acid dimers are the primary packing motif. The specific packing of CDA leads to a distinct melting point (181-185°C) that is higher than the 164-167°C range observed for the 1,4-isomer .

Crystal Packing & Melting
Context-dependent
M.p. 181–185 °C (CDA) vs. 164–167 °C (1,4-isomer); van der Waals packing
Affects solid-form stability and formulation behavior
Single-crystal XRD; packing motif differs
Crystallography Molecular Conformation Solid-State Properties

Optimal Application Scenarios for Cyclohexanediacetic Acid Based on Verified Quantitative Differentiation


Gabapentin API Synthesis and Impurity Profiling

Cyclohexanediacetic acid is the primary intermediate for the industrial synthesis of gabapentin, a major antiepileptic and neuropathic pain medication. The patented preparation method achieving >92% yield (vs. ~70% for prior art) makes it the economically and environmentally preferable choice for large-scale production [1]. Furthermore, as 'Gabapentin Impurity 2', it is essential for developing and validating HPLC methods for API release and stability testing, ensuring compliance with pharmacopeial standards [2].

Design of Low-Dimensional Magnetic Materials and MOFs

The unique 1,1-substitution pattern of CDA directs the formation of specific metal-organic architectures, such as paddle-wheel dicopper(II) clusters and ferrimagnetic manganese(II) networks. Researchers developing new coordination polymers with targeted magnetic properties should prioritize this ligand. The strong antiferromagnetic coupling (J = -302 cm⁻¹) and observed ferrimagnetic ordering (Tc = 2.4 K) are directly attributable to the ligand's geometry, offering a level of magnetic control not achievable with linear or 1,4-cycloaliphatic diacids [3][4].

Crystallization and Solid-Form Screening Studies

For studies focused on crystal engineering or solid-form development, the near-planar conformation of CDA and its van der Waals-dominated packing offer a distinct alternative to the hydrogen-bonded networks of other diacids. Its higher melting point (181-185°C) relative to the 1,4-isomer (164-167°C) is a direct consequence of this packing and can be exploited to modulate the thermal stability of co-crystals or salts [5].

Application
Selection Property
Validation Focus
Gabapentin API synthesis & impurity profiling
Gem-diacetic acid intermediate with efficient process route
Verify yield and impurity profile by HPLC method validation
Low-dimensional magnetic material design
Ligand geometry that directs specific magnetic exchange pathways
Magnetic susceptibility and ordering temperature characterization
Crystallization & solid-form screening
Planar conformation and van der Waals-dominated crystal packing
DSC and X-ray diffraction for thermal and structural analysis
Quote Request

Request a Quote for Cyclohexanediacetic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.